![molecular formula C15H11ClF3NO4 B6247968 2-[2-chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene CAS No. 86017-50-7](/img/no-structure.png)
2-[2-chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene
Overview
Description
2-[2-Chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene, otherwise known as 2-C-4-TFMPE-1-NB, is a synthetic organic compound with a wide range of applications in scientific research. It is a nitrobenzene derivative, which is a type of aromatic compound composed of a benzene ring with one or more nitro groups attached. 2-C-4-TFMPE-1-NB has been used in a variety of applications, including as a reagent in organic syntheses, as a fluorescent dye, and as a fluorescent probe for imaging and sensing.
Scientific Research Applications
2-C-4-TFMPE-1-NB has a wide range of applications in scientific research. It has been used as a reagent in organic syntheses, as a fluorescent dye, and as a fluorescent probe for imaging and sensing. It has also been used as a catalyst in the synthesis of other compounds, as a fluorescent probe for the detection of metal ions, and as a fluorescent probe for the detection of pH.
Mechanism of Action
The mechanism of action of 2-C-4-TFMPE-1-NB is not yet fully understood. However, it is known that the compound can act as a Lewis acid, which means that it can accept electrons from other molecules. This property allows it to act as a catalyst in the synthesis of other compounds, and it is also thought to be responsible for its fluorescent properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-C-4-TFMPE-1-NB are not yet fully understood. However, the compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-tumor activities. It has also been shown to be able to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
2-C-4-TFMPE-1-NB has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. It is also a highly fluorescent compound, which makes it useful for imaging and sensing applications. However, it is also relatively unstable and can be easily oxidized or reduced, so it must be handled with care.
Future Directions
There are several potential future directions for 2-C-4-TFMPE-1-NB. It could be used as a fluorescent probe for the detection of other compounds, such as proteins and DNA. It could also be used as a catalyst in the synthesis of other compounds, such as drugs and other organic compounds. Additionally, it could be used in the development of new imaging techniques, such as fluorescence microscopy and fluorescence-based sensors. Finally, further research could be conducted to better understand the biochemical and physiological effects of the compound.
Synthesis Methods
2-C-4-TFMPE-1-NB can be synthesized from 2-chloro-4-trifluoromethylphenol (2-C-4-TFMP) by nitration with nitric acid, followed by reduction with sodium borohydride. The reaction is carried out in an aqueous solution of ethanol and water. The nitration reaction proceeds in two steps, with the first step producing a nitro-derivative of the phenol, and the second step producing 2-C-4-TFMPE-1-NB. The reduction step reduces the nitro group to a nitroso group, which is then converted to the desired compound by oxidation with sodium hypochlorite.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene involves the reaction of 2-chloro-4-(trifluoromethyl)phenol with ethyl 4-nitrobenzoate, followed by reduction of the resulting nitro compound to the corresponding amine, and subsequent etherification with ethyl iodide.", "Starting Materials": [ "2-chloro-4-(trifluoromethyl)phenol", "ethyl 4-nitrobenzoate", "sodium borohydride", "ethyl iodide", "potassium carbonate", "acetone", "water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-(trifluoromethyl)phenol (1.0 equiv) and ethyl 4-nitrobenzoate (1.2 equiv) in acetone and add potassium carbonate (1.5 equiv). Stir the reaction mixture at room temperature for 24 hours.", "Step 2: Filter the reaction mixture and wash the solid with water. Concentrate the filtrate under reduced pressure to obtain the crude nitro compound.", "Step 3: Dissolve the crude nitro compound in ethanol and add sodium borohydride (1.2 equiv). Stir the reaction mixture at room temperature for 4 hours.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate. Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the crude amine.", "Step 5: Dissolve the crude amine in ethanol and add ethyl iodide (1.2 equiv). Stir the reaction mixture at room temperature for 24 hours.", "Step 6: Quench the reaction by adding water and extract the product with ethyl acetate. Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the final product, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene." ] } | |
CAS RN |
86017-50-7 |
Product Name |
2-[2-chloro-4-(trifluoromethyl)phenoxy]-4-ethoxy-1-nitrobenzene |
Molecular Formula |
C15H11ClF3NO4 |
Molecular Weight |
361.7 |
Purity |
95 |
Origin of Product |
United States |
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